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Compound of Interest

Compound Name: Apc 366 tfa

cat. No.: B11932220

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe working
environment and minimizing environmental impact. This document provides essential safety
and logistical information for the proper disposal of APC 366 TFA (trifluoroacetate), an
irreversible mast cell tryptase inhibitor used in allergic disease research.[1][2][3]

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling and

disposal.
Property Value
CAS Number 2421110-28-1[1][4]
Molecular Formula C24H29F3N606[1][4]
Molecular Weight 554.52 g/mol [1][4]
Appearance White to off-white solid[5]
Storage Store at -20°C, sealed, away from moisture and

light[1][2][5]

Safety and Handling Precautions

While the Safety Data Sheet (SDS) for APC 366 TFA may classify it as not a hazardous
substance or mixture, it is crucial to handle it with standard laboratory precautions.[4] The
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trifluoroacetate (TFA) component, in its pure form, is corrosive and can cause severe skin
burns and eye damage. It is also harmful to aquatic life with long-lasting effects.[6] Therefore,
caution is advised.

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, and eye/face protection.[6]

e Use only in a well-ventilated area or under a chemical fume hood.[6]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[4][6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing and wash it before reuse. Seek medical attention.[4][6]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek
immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][6]

Accidental Release Measures

In the event of a spill, follow these steps:

Ensure adequate ventilation and wear appropriate personal protective equipment.[4]

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material into a suitable, labeled container for disposal.[6]

Prevent the spilled material from entering drains or waterways.[4]

Proper Disposal Procedures
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Given the potential environmental hazards associated with the trifluoroacetate component,
APC 366 TFA should not be disposed of in the regular trash or down the drain.[6] The
recommended procedure is to treat it as chemical waste.

Step-by-Step Disposal Protocol:

e Segregation: Collect waste APC 366 TFA, including any contaminated materials (e.qg.,
pipette tips, tubes, absorbent materials), in a designated and clearly labeled hazardous
waste container.

o Containerization: Ensure the waste container is compatible with the chemical, tightly sealed,
and stored in a cool, dry, and well-ventilated area away from incompatible materials.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "APC 366 TFA (trifluoroacetate)".

» Professional Disposal: Arrange for the disposal of the waste through an approved and
licensed hazardous waste disposal company. Follow all local, state, and federal regulations
for chemical waste disposal.[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of APC
366 TFA.

APC 366 TFA Disposal Protocol
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Caption: APC 366 TFA Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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